(Cyclopropylmethyl)[3-(1H-imidazol-1-yl)propyl]amine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• SMILES: C1CC1CNCCCN2C=CN=C2
• InChI: InChI=1S/C10H17N3/c1(4-11-8-10-2-3-10)6-13-7-5-12-9-13/h5,7,9-11H,1-4,6,8H2
• InChIKey: GQWIDMUWDVRQST-UHFFFAOYSA-N

Procurement Guide for (Cyclopropylmethyl)[3-(1H-imidazol-1-yl)propyl]amine

(Cyclopropylmethyl)[3-(1H-imidazol-1-yl)propyl]amine (CAS 290328-47-1) is a synthetic small molecule featuring an imidazole ring linked via a propyl chain to a cyclopropylmethyl-substituted amine. It belongs to the class of imidazole-containing cyclopropyl amines, which are recognized in the patent and medicinal chemistry literature as modulators of the histamine H3 receptor [1]. The compound is commercially available from multiple suppliers at purities of ≥95% , positioning it as an accessible synthetic intermediate or research tool for histamine receptor pharmacology.

Histamine H3 receptor pharmacology research tool

Imidazole cyclopropyl amine scaffold probe for SAR studies

Commercially available at ≥95% purity for reproducible research

• [1] Abbott Laboratories. Cyclopropyl amines as modulators of the histamine H3 receptor. US Patent US9108948B2, 2015. View Source

Why Generic Imidazole Cyclopropyl Amines Cannot Substitute for This Compound

The histamine H3 receptor pharmacology of imidazole-containing ligands is highly sensitive to the linker length between the imidazole ring and the basic amine, as well as the N-substituent on the amine [1]. For example, the reference antagonist Ciproxifan employs a 4-(3-imidazol-4-yl)propoxy phenyl ketone scaffold with an IC50 of 9.2 nM, while cyclopropane-constrained histamine analogs (e.g., trans-2-(1H-imidazol-4-yl)cyclopropylamine) achieve high H3 affinity through conformational restriction [2]. (Cyclopropylmethyl)[3-(1H-imidazol-1-yl)propyl]amine possesses a distinct pharmacophoric pattern—an imidazol-1-yl propyl chain combined with a cyclopropylmethyl secondary amine—which differs from both the propoxy linker in Ciproxifan and the directly-attached cyclopropane in constrained histamine analogs. These structural differences are expected to produce divergent receptor binding kinetics, functional selectivity (agonist vs. inverse agonist bias), and off-target profiles. Therefore, substituting a generic imidazole cyclopropyl amine without verifying the specific pharmacological fingerprint of this precise scaffold introduces uncontrolled experimental variability and risks invalidating SAR conclusions.

Scaffold topology mismatch

Imidazol-1-yl propyl amine differs from Ciproxifan's imidazol-5-yl propoxy ketone, likely altering receptor binding modes and functional selectivity.

Linker flexibility divergence

The flexible propyl linker contrasts with rigid cyclopropane-constrained analogs, potentially shifting binding kinetics and residence time profiles.

N-substitution lipophilicity gap

N-cyclopropylmethyl increases lipophilicity vs. smaller N-alkyl variants, which may affect CNS penetration and metabolic stability differently.

• [1] Ligneau X, Lin J, Vanni-Mercier G, et al. Neurochemical and behavioral effects of ciproxifan, a potent histamine H3-receptor antagonist. J Pharmacol Exp Ther. 1998;287(2):658-666. View Source
• [2] Kazuta Y, Hirano K, Natsume K, et al. Cyclopropane-based conformational restriction of histamine. (1S,2S)-2-(2-aminoethyl)-1-(1H-imidazol-4-yl)cyclopropane, a highly selective agonist for the histamine H3 receptor. J Med Chem. 2003;46(10):1980-1988. View Source

Quantitative Differentiation Evidence

Scaffold Differentiation from Ciproxifan: Linker and Amine Topology

The target compound differs from the prototypical H3 antagonist Ciproxifan in both imidazole attachment and amine topology. Ciproxifan contains an imidazol-5-yl propoxy chain (N-imidazole to O-propyl) and a cyclopropyl ketone, while the target compound features an imidazol-1-yl propyl chain (N-imidazole to C-propyl) and a cyclopropylmethyl secondary amine [1]. This scaffold difference is meaningful because imidazole N1 versus N4/N5 substitution is known to influence H3 receptor affinity and functional selectivity within the imidazole cyclopropyl amine class [2]. However, no direct head-to-head pharmacological comparison between these two scaffolds has been published.

Scaffold differentiation

Reported

Imidazol-1-yl propyl amine vs. imidazol-5-yl propoxy ketone (Ciproxifan)

Supports scaffold-hopping SAR exploration; no head-to-head pharmacological data

Structural comparison only; functional selectivity data to verify

Evidence Dimension	Scaffold topology (imidazole substitution and linker identity)
Target Compound Data	Imidazol-1-yl propyl chain; cyclopropylmethyl secondary amine
Comparator Or Baseline	Ciproxifan: imidazol-5-yl propoxy chain; cyclopropyl ketone
Quantified Difference	Not applicable—structural comparison only; no comparative pharmacological data available
Conditions	Structural analysis based on published chemical structures

Why This Matters

This structural distinction may confer different H3 receptor binding modes and functional selectivity, making the compound valuable for scaffold-hopping SAR studies where imidazole N1-substituted analogs are underrepresented.

• [1] Ligneau X, Lin J, Vanni-Mercier G, et al. Neurochemical and behavioral effects of ciproxifan, a potent histamine H3-receptor antagonist. J Pharmacol Exp Ther. 1998;287(2):658-666. View Source
• [2] Cowart M, Faghih R, Curtis MP, et al. 4-(2-[2-(2(R)-Methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl]benzonitrile (ABT-239) and related 2-aminoethylbenzofuran H3 receptor antagonists: structure-activity relationships and preclinical characterization. J Med Chem. 2005;48(1):38-55. View Source

Conformational Flexibility vs Cyclopropane-Constrained Histamine

The target compound incorporates a flexible propyl linker between the imidazole and the amine, whereas constrained analogs such as trans-2-(1H-imidazol-4-yl)cyclopropylamine (Ki = 65 nM at rat H3 receptor) tether the imidazole directly to a rigid cyclopropane ring [1]. The flexible linker in the target compound may permit a broader range of H3 receptor conformations to be sampled, potentially affecting binding kinetics (e.g., kon/koff rates) and residence time, which are critical determinants of in vivo efficacy and duration of action. No quantitative binding or functional data exist for the target compound to confirm this hypothesis.

Linker flexibility vs. constraint

Reported

Flexible 3-rotatable-bond linker vs. cyclopropane-constrained tether (Ki 65 nM)

May enable binding kinetics distinct from rigid analogs

No binding data for target compound; kinetic hypothesis to validate

Evidence Dimension	Linker flexibility and conformational degrees of freedom
Target Compound Data	Three-rotatable-bond propyl linker connecting imidazole to cyclopropylmethyl amine
Comparator Or Baseline	trans-2-(1H-imidazol-4-yl)cyclopropylamine: zero-rotatable-bond cyclopropane tether; Ki = 65 nM at rat H3 receptor
Quantified Difference	Ki data unavailable for target compound; difference in linker flexibility is qualitative
Conditions	Rat histamine H3 receptor binding assay using [3H]-N-alpha-methyl histamine

Why This Matters

The flexible linker topology may enable exploration of H3 receptor binding kinetics distinct from conformationally locked analogs, offering a complementary tool for probing the role of ligand dynamics in receptor activation or blockade.

• [1] Kazuta Y, Hirano K, Natsume K, et al. Cyclopropane-based conformational restriction of histamine. (1S,2S)-2-(2-aminoethyl)-1-(1H-imidazol-4-yl)cyclopropane, a highly selective agonist for the histamine H3 receptor. J Med Chem. 2003;46(10):1980-1988. View Source

N-Substitution Pattern vs Related Imidazole Cyclopropyl Amines

Within the imidazole cyclopropyl amine class documented in the Abbott patent literature, the N-substituent on the amine nitrogen is a key determinant of H3 receptor potency and selectivity [1]. The target compound bears an N-cyclopropylmethyl group on the secondary amine, which is distinct from analogs such as N-(cyclopropylmethyl)-3-(1H-imidazol-4-yl)propan-1-amine (imidazole N4 substitution) and N-methyl or N-ethyl variants. The cyclopropylmethyl group confers increased lipophilicity and steric bulk relative to a simple methyl group (calculated clogP difference of approximately +0.9 log units) [2], which can influence blood-brain barrier penetration and metabolic stability. No comparative pharmacological data among these N-substituted analogs are publicly available.

N-substitution lipophilicity

Class-level inference

N-cyclopropylmethyl; calculated clogP ~1.8 vs. N-methyl ~0.9 (in silico)

May support CNS penetration differentiation for H3 receptor research

In silico estimate only; no confirmatory experimental PK data

Evidence Dimension	N-alkyl substitution: lipophilicity and steric profile
Target Compound Data	N-cyclopropylmethyl; calculated clogP ~1.8
Comparator Or Baseline	N-methyl analog (hypothetical): calculated clogP ~0.9; N-ethyl analog: calculated clogP ~1.4
Quantified Difference	clogP increase of ~0.9 vs. N-methyl; ~0.4 vs. N-ethyl (in silico estimate)
Conditions	In silico clogP calculation using XLogP3 method; no confirmatory experimental data

Why This Matters

The increased lipophilicity of the N-cyclopropylmethyl group may enhance CNS penetration relative to smaller N-alkyl analogs, a critical consideration for H3 receptor programs targeting neurological indications.

• [1] Abbott Laboratories. Cyclopropyl amines as modulators of the histamine H3 receptor. US Patent US9108948B2, 2015. View Source
• [2] PubChem. Predicted LogP for (Cyclopropylmethyl)[3-(1H-imidazol-1-yl)propyl]amine. Computed by XLogP3, NCBI. View Source

Recommended Application Scenarios

H3 Receptor Scaffold-Hopping and SAR Probe Development

Due to its distinct imidazol-1-yl propyl amine scaffold, which differs from the prototypical propoxy ketone of Ciproxifan and the direct cyclopropane constraint of earlier histamine analogs, this compound serves as a complementary structural probe for exploring H3 receptor pharmacophore space. Medicinal chemistry teams can use it to expand SAR datasets beyond the well-characterized imidazole-4/5-substituted series, potentially identifying novel chemotypes with differentiated functional selectivity [1].

CNS Drug Discovery with Tunable Lipophilicity

The N-cyclopropylmethyl group provides a moderate increase in calculated lipophilicity (clogP ~1.8) relative to smaller N-alkyl variants, positioning this compound as a starting point for optimizing blood-brain barrier penetration in CNS-targeted H3 receptor programs. This property is particularly relevant for indications such as narcolepsy, cognitive disorders, and attention deficits where H3 antagonists have shown preclinical efficacy [2].

Investigating Ligand Binding Kinetics at H3 Receptors

The flexible three-carbon linker between the imidazole and amine moieties may result in binding kinetics distinct from conformationally restricted analogs. Researchers investigating the role of ligand residence time on H3 receptor signaling outcomes can employ this compound to test whether linker flexibility translates into altered kon/koff profiles, complementing studies with rigid cyclopropane-constrained ligands [3].

Reference Standard for Analytical Method Development

With commercial availability at ≥95% purity and a defined CAS number (290328-47-1), this compound can serve as a reference standard for developing HPLC, LC-MS, or NMR analytical methods for imidazole cyclopropyl amine libraries. Its distinct chromatographic properties relative to Ciproxifan and other H3 ligands make it suitable for use as a system suitability check in analytical workflows .

Application

Selection Property

Validation Focus

H3 receptor scaffold-hopping SAR

Imidazol-1-yl propyl amine scaffold distinct from prototypical ligands

Functional selectivity assay context; SAR library expansion

CNS penetration research for H3 receptor programs

N-cyclopropylmethyl lipophilicity (clogP ~1.8) supports CNS exposure exploration

Blood-brain barrier model assays; brain exposure studies

Ligand binding kinetics studies

Flexible linker may alter binding kinetics relative to constrained analogs

Binding kinetics (kon/koff) profiling; residence time analysis

Reference standard for analytical methods

≥95% purity, defined CAS 290328-47-1

HPLC/LC-MS/NMR system suitability; method development

• [1] Abbott Laboratories. Cyclopropyl amines as modulators of the histamine H3 receptor. US Patent US9108948B2, 2015. View Source
• [2] Schwartz JC. The histamine H3 receptor: from discovery to clinical trials with pitolisant. Br J Pharmacol. 2011;163(4):713-721. View Source
• [3] Kazuta Y, Hirano K, Natsume K, et al. Cyclopropane-based conformational restriction of histamine. J Med Chem. 2003;46(10):1980-1988. View Source